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Compound of Interest

Compound Name: Ethanethiol

Cat. No.: B150549

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of ethanethiol, a volatile
organosulfur compound. The following sections detail its chemical identifiers, physical and
chemical properties, and generalized experimental protocols for the determination of key
physical constants.

Chemical Identifiers

Ethanethiol, also commonly known as ethyl mercaptan, is systematically identified through a
variety of nomenclature and registry systems. These identifiers are crucial for unambiguous
reference in research, manufacturing, and regulatory contexts. The primary Chemical Abstracts
Service (CAS) number for ethanethiol is 75-08-1[1][2][3][4][5]. A comprehensive list of
identifiers is provided in the table below.
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Identifier Type Identifier

CAS Number 75-08-1

IUPAC Name ethanethiol

InChl INChl=1S/C2H6S/c1-2-3/h3H,2H2,1H3
InChlKey DNJIEGIFACGWOD-UHFFFAOYSA-N
SMILES CCSs

EC Number 200-837-3

UN Number 2363

PubChem CID 6343

ChemSpider ID 6103

RTECS Number K19625000

UNII M439R54A1D

Beilstein Registry Number 773638

MDL Number MFCD00004887

Quantitative Data

The physicochemical properties of ethanethiol are well-documented. This data is essential for

its application in chemical synthesis, as an odorant for liquefied petroleum gas, and in various

research settings.
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Property Value
Molecular Formula C2HeS
Molecular Weight 62.13 g/mol

Boiling Point 35 °C (95 °F; 308 K)[3][6]1[7]
Melting Point -148 °C (-234 °F; 125 K)[3][6][7]
Density 0.839 g/mL at 25 °CJ[4][6]

Vapor Pressure

442 mmHg at 20 °C[6]

Flash Point

-48 °C (-54 °F)

Water Solubility

0.68 g/100 mL at 20 °C

pKa

10.6[6]

Relationships of Ethanethiol Identifiers

The various identifiers for ethanethiol are interconnected, providing a hierarchical and

relational means of defining the compound. The following diagram illustrates these

relationships.
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Chemical Name & Structure
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Caption: Interconnectivity of chemical identifiers for ethanethiol.

Experimental Protocols

While the precise experimental methodologies for the cited quantitative data are detailed within

their respective original publications, this section outlines the general, standardized procedures

for determining the key physical properties of a volatile liquid like ethanethiol.

Melting Point Determination
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The melting point of ethanethiol, which is extremely low, would be determined using a
cryostat.

Generalized Protocol:

A small, purified sample of ethanethiol is sealed in a capillary tube.

e The capillary tube is placed in a calibrated low-temperature bath or a cryostat equipped with
a viewing mechanism.

o The temperature of the bath is slowly lowered until the sample solidifies completely.
e The temperature is then slowly raised at a controlled rate (e.g., 1-2 °C per minute).

e The temperature at which the first crystals begin to melt and the temperature at which the
last crystal disappears are recorded. This range is reported as the melting point.

Boiling Point Determination

The boiling point of a volatile liquid like ethanethiol is typically determined at atmospheric
pressure.

Generalized Protocol:

A small volume of ethanethiol is placed in a distillation flask.

e The flask is fitted with a condenser and a calibrated thermometer, with the thermometer bulb
positioned just below the side arm of the flask to accurately measure the temperature of the
vapor.

e The flask is gently heated in a water or oil bath.

e The temperature is recorded when the liquid begins to boil and a stable ring of condensing
vapor is established on the thermometer. This temperature is the boiling point.

o For highly accurate determinations, the atmospheric pressure is recorded, and the boiling
point may be corrected to standard pressure (760 mmHg).
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Density Determination

The density of a liquid is its mass per unit volume.

Generalized Protocol:

A specific volume of ethanethiol is accurately measured using a calibrated volumetric flask
or pycnometer.

The mass of the empty, dry container is first determined using an analytical balance.

The container is then filled with ethanethiol to the calibration mark, ensuring the
temperature of the liquid is controlled and recorded.

The mass of the filled container is measured.

The mass of the ethanethiol is calculated by subtracting the mass of the empty container
from the mass of the filled container.

The density is then calculated by dividing the mass of the ethanethiol by its known volume.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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